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methanesulfonate

Cat. No.: B134751 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of the molecular structure, properties,

and synthesis of Tetrahydro-2H-pyran-4-yl methanesulfonate. This compound is a key

intermediate in organic synthesis, particularly in the development of novel pharmaceutical

agents. This document consolidates essential data, including physical and chemical properties,

detailed experimental protocols for its preparation, and a summary of its spectroscopic

characterization. The information is presented to support researchers and professionals in the

fields of medicinal chemistry and drug development.

Molecular Structure and Properties
Tetrahydro-2H-pyran-4-yl methanesulfonate, also known as oxan-4-yl methanesulfonate, is

a heterocyclic organic compound. Its structure features a saturated six-membered

tetrahydropyran ring substituted at the 4-position with a methanesulfonate (mesylate) group.

The mesylate is an excellent leaving group in nucleophilic substitution reactions, making this

compound a valuable reagent for introducing the tetrahydropyran-4-yl moiety into various

molecules.
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The two-dimensional chemical structure of Tetrahydro-2H-pyran-4-yl methanesulfonate is

depicted below.
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Molecular structure of Tetrahydro-2H-pyran-4-yl methanesulfonate.
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Physicochemical Properties
A summary of the key physicochemical properties of Tetrahydro-2H-pyran-4-yl
methanesulfonate is provided in the table below.

Property Value Reference

Molecular Formula C6H12O4S [1]

Molecular Weight 180.22 g/mol [1]

Appearance White to off-white solid [2]

Melting Point 47-49 °C [1]

Boiling Point 329.1 °C (predicted) [1]

Density 1.26 g/cm³ (predicted) [3][4]

Solubility

Soluble in dichloromethane.

Slightly soluble in DMSO, ethyl

acetate, and methanol.

[1]

CAS Number 134419-59-3 [1]

Experimental Protocols
Synthesis of Tetrahydro-2H-pyran-4-yl methanesulfonate
The most common method for the synthesis of Tetrahydro-2H-pyran-4-yl methanesulfonate
involves the reaction of Tetrahydro-2H-pyran-4-ol with methanesulfonyl chloride in the presence

of a base.[1]

Materials:

Tetrahydro-2H-pyran-4-ol

Methanesulfonyl chloride

Triethylamine
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Dichloromethane (DCM)

Deionized water

Brine

Anhydrous sodium sulfate (Na2SO4) or magnesium sulfate (MgSO4)

Procedure:

To a solution of Tetrahydro-2H-pyran-4-ol (1.0 equivalent) in dichloromethane, add

triethylamine (1.0-1.2 equivalents).

Cool the reaction mixture to 0 °C in an ice bath.

Slowly add methanesulfonyl chloride (1.0-1.1 equivalents) dropwise to the stirred solution,

maintaining the temperature at 0 °C.

After the addition is complete, allow the reaction mixture to warm to room temperature and

stir for 12-16 hours.

Monitor the reaction progress by Thin Layer Chromatography (TLC).

Upon completion, quench the reaction by adding deionized water.

Separate the organic layer. Wash the organic layer sequentially with deionized water and

brine.

Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate.

Filter the drying agent and concentrate the filtrate under reduced pressure to yield the crude

product.

The crude product can be further purified by recrystallization or column chromatography if

necessary.

Experimental Workflow:
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Dissolve Tetrahydro-2H-pyran-4-ol
and Triethylamine in DCM
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Synthesis workflow for Tetrahydro-2H-pyran-4-yl methanesulfonate.

Spectroscopic Data
Comprehensive spectroscopic analysis is crucial for the structural confirmation and purity

assessment of Tetrahydro-2H-pyran-4-yl methanesulfonate. While publicly available spectra

are limited, the following provides an overview of expected and reported data.

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H NMR: Proton NMR is a key technique for confirming the structure. The chemical shifts

and coupling constants provide information about the protons on the tetrahydropyran ring

and the methyl group of the mesylate.

¹³C NMR: Carbon NMR provides information on the carbon skeleton of the molecule.

While a full, publicly accessible ¹³C NMR spectrum is not readily available, commercial

suppliers often provide this data upon request.[5]

Infrared (IR) Spectroscopy
IR spectroscopy is used to identify the functional groups present in the molecule. Key expected

vibrational frequencies include:

Strong S=O stretching bands for the sulfonate group (typically in the regions of 1350-1330

cm⁻¹ and 1165-1150 cm⁻¹).

C-O stretching vibrations for the ether and ester linkages.

C-H stretching and bending vibrations for the aliphatic ring and methyl group.

Specific IR spectral data is often available from commercial suppliers.[6]
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Mass Spectrometry (MS)
Mass spectrometry provides information about the molecular weight and fragmentation pattern

of the compound.

Ion Predicted m/z

[M+H]⁺ 181.0529

[M+Na]⁺ 203.0348

Predicted m/z values for common adducts of Tetrahydro-2H-pyran-4-yl methanesulfonate.[7]

Applications in Drug Development
Tetrahydro-2H-pyran-4-yl methanesulfonate serves as a versatile building block in the

synthesis of complex organic molecules, including active pharmaceutical ingredients (APIs).

The tetrahydropyran motif is a common feature in many biologically active compounds, often

imparting favorable pharmacokinetic properties such as improved solubility and metabolic

stability. The methanesulfonate group's reactivity allows for the efficient introduction of this

cyclic ether into a target molecule. This compound is a key intermediate in the synthesis of

various compounds, including inhibitors of human tissue transglutaminase 2 (hTG2).[8]

Safety Information
Tetrahydro-2H-pyran-4-yl methanesulfonate should be handled with appropriate safety

precautions in a laboratory setting. It is advisable to consult the Safety Data Sheet (SDS) from

the supplier before use. As with many sulfonate esters, it may cause skin and eye irritation.[2]

Conclusion
Tetrahydro-2H-pyran-4-yl methanesulfonate is a valuable and reactive intermediate in

organic synthesis with significant applications in the field of drug discovery and development.

This guide has provided a detailed overview of its molecular structure, physicochemical

properties, a reliable synthetic protocol, and a summary of its spectroscopic characterization.

This information is intended to be a valuable resource for researchers and scientists working

with this compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science
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